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Compound of Interest

Compound Name: Plumbanone--cerium (1/1)

Cat. No.: B15461428 Get Quote

Disclaimer: The compound "Plumbanone--cerium (1/1)" is not documented in publicly

available scientific literature. The term "plumbanone" is the IUPAC-accepted name for lead(II)

oxide (PbO)[1][2][3][4]. This guide, therefore, presents a hypothetical framework for the

discovery and history of a putative Plumbanone--cerium (1/1) complex, drawing upon

established principles of organometallic chemistry and drug discovery to illustrate the type of

data and experimental protocols that would be relevant for such an entity. The data and

pathways described herein are illustrative and should not be considered factual for any existing

compound.

Discovery and History
The conceptualization of a Plumbanone--cerium (1/1) complex emerges from the broader

exploration of organometallic compounds as therapeutic agents[5][6][7]. Organometallic

chemistry, the study of compounds containing at least one bond between a carbon atom and a

metal, has provided numerous candidates for drug discovery, including agents with anticancer

and antimicrobial properties[7][8][9]. The unique physicochemical properties of these

compounds, such as their structural diversity, redox capabilities, and potential for ligand

exchange, make them a fertile ground for the development of novel therapeutics[6].

The "discovery" of a hypothetical Plumbanone--cerium (1/1) would likely have been driven by

a rational design approach, aiming to combine the known biological activities or chemical

properties of lead and cerium compounds. Organocerium chemistry, for instance, is known for

its role in organic synthesis, and cerium compounds have been investigated for various
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biological applications[10]. The "(1/1)" designation is presumed to refer to the stoichiometric

ratio of the plumbanone and cerium components.

Physicochemical Properties
The characterization of a novel compound like Plumbanone--cerium (1/1) would involve a

suite of analytical techniques to determine its structure, stability, and other physicochemical

properties.

Table 1: Hypothetical Physicochemical Data for Plumbanone--cerium (1/1)

Property Hypothetical Value

Molecular Formula CeOPb

Molecular Weight 381.32 g/mol

Appearance Off-white crystalline solid

Solubility Soluble in DMSO, sparingly soluble in water

Melting Point >300 °C (decomposes)

LogP (octanol/water) 2.5

Synthesis and Characterization
3.1 Experimental Protocol: Synthesis of Plumbanone--cerium (1/1)

This hypothetical synthesis is based on common methods for preparing mixed-metal

complexes.

Materials: Cerium(III) chloride (anhydrous), lead(II) oxide (plumbanone), anhydrous

tetrahydrofuran (THF), argon gas.

Procedure:

1. Under an inert argon atmosphere, equimolar amounts of cerium(III) chloride and

plumbanone are suspended in anhydrous THF.
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2. The mixture is stirred at reflux for 24 hours.

3. The solvent is removed under reduced pressure.

4. The resulting solid is washed with diethyl ether and dried in vacuo to yield the crude

product.

5. Purification is achieved by recrystallization from a suitable solvent system.

3.2 Experimental Protocol: Characterization

The synthesized compound would be characterized using a variety of spectroscopic and

analytical methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the molecular structure

and purity.

X-ray Crystallography: To definitively establish the solid-state structure and bonding

arrangement.

Mass Spectrometry (MS): To confirm the molecular weight and elemental composition.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic vibrational modes

of the metal-oxygen bonds.

Elemental Analysis: To determine the empirical formula.

Biological Activity
The biological activity of a novel organometallic compound is typically assessed through a

series of in vitro and in vivo studies.

4.1 In Vitro Studies

Table 2: Hypothetical In Vitro Biological Data for Plumbanone--cerium (1/1)
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Assay Type Cell Line Hypothetical IC50 (µM)

Cytotoxicity (MTT) MCF-7 (Breast Cancer) 5.2

Cytotoxicity (MTT) A549 (Lung Cancer) 8.9

Cytotoxicity (MTT) HEK293 (Normal Kidney) >100

4.2 Experimental Protocol: MTT Assay for Cytotoxicity

Cell Culture: Cancer and normal cell lines are cultured in appropriate media supplemented

with fetal bovine serum and antibiotics.

Treatment: Cells are seeded in 96-well plates and treated with varying concentrations of

Plumbanone--cerium (1/1) for 48 hours.

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is

added to each well and incubated for 4 hours.

Solubilization: The formazan crystals are dissolved in a solubilization buffer (e.g., DMSO).

Absorbance Measurement: The absorbance is read at 570 nm using a microplate reader to

determine cell viability.

4.3 In Vivo Studies

Table 3: Hypothetical In Vivo Data for Plumbanone--cerium (1/1) in a Mouse Xenograft Model

Parameter Hypothetical Value

Tumor Growth Inhibition (%) 65

LD50 (mg/kg) 50

Bioavailability (%) 30

Mechanism of Action
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The mechanism of action of metallodrugs often involves interaction with cellular

macromolecules or interference with signaling pathways. Heavy metals and organometallic

compounds have been shown to impact signaling pathways such as the Mitogen-Activated

Protein Kinase (MAPK) pathway[11][12].

5.1 Hypothetical Signaling Pathway

The following diagram illustrates a plausible, though hypothetical, mechanism by which

Plumbanone--cerium (1/1) could induce apoptosis in cancer cells through the activation of the

JNK and p38 MAPK pathways, which are often associated with cellular stress responses.

Plumbanone--cerium (1/1)

↑ Reactive Oxygen
Species (ROS)

Stress Kinases
(ASK1)

p38 MAPK JNK

AP-1 Activation

Apoptosis
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Click to download full resolution via product page

Caption: Hypothetical signaling cascade for Plumbanone--cerium (1/1).

Experimental Workflow
The following diagram outlines a typical workflow for the discovery and preclinical development

of a novel organometallic drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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